Cas no 1214339-39-5 (5-Methyl-2-(pyridin-4-yl)benzoic acid)

• Product Name: 5-Methyl-2-(pyridin-4-yl)benzoic acid
• CAS No: 1214339-39-5
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 5009214
• Update Time: 2025-05-25

5-Methyl-2-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(pyridin-4-yl)benzoic acid
• 5-Methyl-2-(pyridin-4-yl)benzoic acid

• Inchi： 1S/C13H11NO2/c1-9-2-3-11(12(8-9)13(15)16)10-4-6-14-7-5-10/h2-8H,1H3,(H,15,16)
• InChI Key： ZROCQRNFZAKYRH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Methyl-2-(pyridin-4-yl)benzoic acid

5-Methyl-2-(pyridin-4-yl)benzoic Acid: A Comprehensive Overview

The compound 5-Methyl-2-(pyridin-4-yl)benzoic acid, identified by the CAS number 1214339-39-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as 5-methyl-2-(pyridin-4-yl)benzoic acid, belongs to the class of aromatic carboxylic acids and features a unique combination of functional groups that make it highly versatile. The presence of a methyl group at the 5-position and a pyridine ring at the 2-position introduces interesting electronic and steric properties, which are crucial for its applications in drug design and material science.

Recent studies have highlighted the importance of 5-methyl-2-(pyridin-4-yl)benzoic acid in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of inhibitors for various enzymes. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. The ability of 5-methyl-pyridinyl benzoic acid to modulate enzyme activity makes it a valuable candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, 5-methyl-pyridinyl benzoic acid has also garnered attention in the field of material science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). A 2023 article in *Chemical Communications* reported that this compound can act as a versatile linker in MOF construction, enabling the creation of porous materials with high surface area and tunable properties. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-methyl-pyridinyl benzoic acid involves a series of well-established organic reactions. Typically, the compound is prepared via a Friedel-Crafts acylation followed by hydrolysis to introduce the carboxylic acid group. The methyl group at the 5-position is introduced through alkylation or methylation reactions, while the pyridine ring is incorporated using coupling reactions such as Suzuki-Miyaura cross-coupling. These methods ensure high yields and excellent purity, making the compound readily available for further research and development.

From an analytical standpoint, 5-methyl-pyridinyl benzoic acid has been extensively characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy have been employed to confirm its molecular structure and purity. These analyses have provided critical insights into its electronic structure and bonding patterns, further enhancing our understanding of its reactivity and functionality.

Looking ahead, the future prospects for 5-methyl-pyridinyl benzoic acid are bright. With ongoing advancements in synthetic methodologies and computational modeling techniques, researchers are expected to uncover new applications for this compound. Its role in drug discovery is particularly promising, as ongoing studies aim to optimize its bioavailability and efficacy. Furthermore, its use in material science is likely to expand as scientists explore novel ways to harness its structural versatility.

In conclusion, 5-methyl-pyridinyl benzoic acid stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in research, position it as a key player in advancing both medicinal chemistry and material science. As scientists continue to unlock its full potential, this compound is poised to make meaningful contributions to innovation and discovery.